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Compound of Interest

Compound Name:
3-(4-Hydroxy-3-

nitrophenyl)propanoic acid

Cat. No.: B1333256 Get Quote

For Immediate Reference: Treat 3-(4-Hydroxy-3-nitrophenyl)propanoic acid as a hazardous

chemical waste. Do not dispose of it down the drain or in regular trash. Store in a designated,

labeled, and sealed container away from incompatible materials pending professional disposal.

This guide provides essential safety and logistical information for the proper disposal of 3-(4-
Hydroxy-3-nitrophenyl)propanoic acid (CAS Number: 38196-09-7), ensuring the safety of

laboratory personnel and compliance with environmental regulations. This information is

intended for researchers, scientists, and drug development professionals.

Safety and Hazard Profile
While comprehensive toxicological data for 3-(4-Hydroxy-3-nitrophenyl)propanoic acid is not

fully available, it is classified as an irritant and may be harmful if ingested or inhaled.[1] The

presence of a nitro group suggests that it should be handled with the care afforded to other

nitrated organic compounds, which can be reactive.
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Property Information Source

CAS Number 38196-09-7 [2][3]

Appearance Solid [4]

Acute Effects

Irritant to mucous membranes

and upper respiratory tract.

May be harmful by ingestion

and inhalation.

[1]

Incompatible Materials Strong oxidizing agents. [4][5]

Hazard Statements

H302 (Harmful if swallowed),

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation), H332 (Harmful if

inhaled), H335 (May cause

respiratory irritation).

Personal Protective Equipment (PPE)
When handling 3-(4-Hydroxy-3-nitrophenyl)propanoic acid for disposal, the following

personal protective equipment is mandatory:

Equipment Specification

Eye Protection Chemical safety goggles or glasses.

Hand Protection Chemical-resistant gloves (e.g., nitrile).

Body Protection Laboratory coat.

Respiratory Protection
Use in a well-ventilated area or a chemical fume

hood.[1]

Step-by-Step Disposal Protocol
The primary method for the disposal of 3-(4-Hydroxy-3-nitrophenyl)propanoic acid is

through a licensed hazardous waste disposal service. The following protocol outlines the steps
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for preparing the chemical for collection.

1. Waste Segregation and Collection:

Do not mix 3-(4-Hydroxy-3-nitrophenyl)propanoic acid with other chemical waste unless

explicitly approved by your institution's environmental health and safety (EHS) office.

Collect the solid chemical waste in its original container if possible, or in a new, clean, and

compatible container.[6] The container should be sealable and in good condition.

2. Labeling:

Clearly label the waste container with the following information:

The words "Hazardous Waste"

The full chemical name: "3-(4-Hydroxy-3-nitrophenyl)propanoic acid"

The CAS Number: "38196-09-7"

The approximate quantity of the waste

The date of accumulation

The hazard characteristics (e.g., "Irritant")

3. Storage:

Store the sealed and labeled waste container in a designated satellite accumulation area

(SAA).[7]

The storage area should be secure, well-ventilated, and away from general laboratory traffic.

Ensure the container is stored separately from incompatible materials, particularly strong

oxidizing agents.

4. Arranging for Disposal:
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Contact your institution's EHS office or the designated hazardous waste management

provider to schedule a pickup.

Follow all institutional procedures for waste manifest and pickup documentation.

5. Spill Cleanup:

In the event of a spill, adhere to the following procedure:

Evacuate the immediate area if necessary.

Wear the appropriate PPE as listed above.

If the substance is a solid, carefully sweep or scoop it up and place it into a designated

hazardous waste container.[1][4][5]

Avoid generating dust.

Clean the spill area with an appropriate solvent and absorbent material.

Collect all contaminated materials (e.g., paper towels, absorbent pads) and place them in the

hazardous waste container.

Ventilate the area and wash the spill site after the cleanup is complete.[1]

Disposal Workflow Diagram
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Caption: Disposal workflow for 3-(4-Hydroxy-3-nitrophenyl)propanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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